Cas no 64965-49-7 (3-Iodo-2-methylquinolin-4-ol)

3-Iodo-2-methylquinolin-4-ol is a halogenated quinoline derivative with potential applications in organic synthesis and pharmaceutical research. Its structure, featuring an iodine substituent at the 3-position and a hydroxyl group at the 4-position, makes it a versatile intermediate for further functionalization. The presence of the iodine atom enhances reactivity in cross-coupling reactions, such as Suzuki or Sonogashira couplings, while the methyl group at the 2-position may influence steric and electronic properties. This compound is particularly useful in the development of heterocyclic scaffolds for medicinal chemistry. Its stability and well-defined reactivity profile make it a valuable reagent for targeted synthetic applications.
3-Iodo-2-methylquinolin-4-ol structure
3-Iodo-2-methylquinolin-4-ol structure
Product Name:3-Iodo-2-methylquinolin-4-ol
CAS No:64965-49-7
MF:C10H8INO
MW:285.081094741821
MDL:MFCD24368411
CID:2144018
PubChem ID:12376845
Update Time:2025-06-09

3-Iodo-2-methylquinolin-4-ol Chemical and Physical Properties

Names and Identifiers

    • 4-hydroxy-3-iodo-2-methylquinoline
    • 4-Quinolinol, 3-iodo-2-methyl-
    • 3-Iodo-2-methylquinolin-4-ol
    • 3-Iodo-2-methylquinolin-4(1H)-one
    • AKOS037650533
    • SB70676
    • CS-M3204
    • SCHEMBL12989093
    • DB-295344
    • C12899
    • DTXSID801306849
    • 64965-49-7
    • CS-14940
    • 1228284-02-3
    • MFCD24368411
    • 3-iodo-2-methyl-1H-quinolin-4-one
    • PCA96549
    • MDL: MFCD24368411
    • Inchi: 1S/C10H8INO/c1-6-9(11)10(13)7-4-2-3-5-8(7)12-6/h2-5H,1H3,(H,12,13)
    • InChI Key: OTKAQDFXVUQKQD-UHFFFAOYSA-N
    • SMILES: IC1C(C2C=CC=CC=2NC=1C)=O

Computed Properties

  • Exact Mass: 284.96506g/mol
  • Monoisotopic Mass: 284.96506g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 272
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 29.1

3-Iodo-2-methylquinolin-4-ol Pricemore >>

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